Cas no 851372-22-0 (Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate)
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
- methyl 2-({[(tert-butoxy)carbonyl]amino}methyl)-5-methyl-1,3-oxazole-4-carboxylate
- Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
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- MDL: MFCD23097132
- Inchi: 1S/C12H18N2O5/c1-7-9(10(15)17-5)14-8(18-7)6-13-11(16)19-12(2,3)4/h6H2,1-5H3,(H,13,16)
- InChI Key: BCIONFINSWWLCN-UHFFFAOYSA-N
- SMILES: O(C(NCC1=NC(C(=O)OC)=C(C)O1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 340
- Topological Polar Surface Area: 90.7
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB339856-1 g |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate; 98% |
851372-22-0 | 1 g |
€471.50 | 2023-07-19 | ||
| abcr | AB339856-2,5 g |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate; 98% |
851372-22-0 | 2,5 g |
€944.00 | 2023-07-19 | ||
| abcr | AB339856-1g |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; . |
851372-22-0 | 98% | 1g |
€608.00 | 2025-04-16 | |
| abcr | AB339856-2.52,5g |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; . |
851372-22-0 | 98% | 2.52,5g |
€944.00 | 2024-04-16 | |
| abcr | AB339856-2.5g |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate, 98%; . |
851372-22-0 | 98% | 2.5g |
€1227.50 | 2025-04-16 |
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate
Comprehensive Introduction to Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0)
Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a heterocyclic scaffold known for its versatility in drug discovery and material science. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group, which is critical for peptide synthesis and other sensitive chemical transformations. Researchers often search for "Boc-protected oxazole derivatives" or "methyl oxazole carboxylate applications" to explore its potential in modern chemistry.
The compound's unique oxazole-4-carboxylate moiety makes it a valuable intermediate in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in such intermediates, as they enable efficient routes to complex pharmaceuticals. Users frequently inquire about "how to synthesize oxazole derivatives" or "Boc-protected amino methyl oxazole uses," highlighting its relevance in academic and industrial settings. The methyl ester group further enhances its reactivity, allowing for downstream modifications under mild conditions.
In the context of drug discovery, Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate serves as a building block for small-molecule inhibitors and bioconjugates. Its CAS No. 851372-22-0 is often referenced in patent literature, particularly in studies targeting kinase inhibitors or anti-inflammatory agents. Searches like "oxazole-based drug candidates 2024" or "Boc-amine methyl oxazole supplier" reflect its growing commercial demand. The compound's stability under ambient conditions also makes it a practical choice for laboratory-scale experiments.
From a structural-activity relationship (SAR) perspective, the 5-methyl-1,3-oxazole core contributes to enhanced metabolic stability and bioavailability in derived compounds. This aligns with current research priorities, such as "improving oral drug delivery" and "fragment-based drug design." Analytical techniques like HPLC and NMR are commonly employed to verify the purity of CAS No. 851372-22-0, ensuring reproducibility in synthetic workflows. Discussions on platforms like ResearchGate often highlight its utility in multistep organic synthesis.
Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of functionalized polymers and ligands for catalysis. Queries such as "oxazole monomers for smart materials" or "tert-butoxycarbonyl in polymer chemistry" underscore its interdisciplinary appeal. The methyl carboxylate group offers a handle for further derivatization, enabling tailored properties for specific applications. As industries prioritize high-performance materials, demand for such intermediates is expected to rise.
In summary, Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylate (CAS No. 851372-22-0) exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued relevance. For researchers seeking "reliable Boc-protected intermediates" or "oxazole derivative suppliers," this compound remains a cornerstone in innovative scientific endeavors.
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